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A detailed examination of the heat transfer properties of HFC-236fa and perfluorocarbons

reveals distinct performance characteristics crucial for researchers, scientists, and drug

development professionals in applications requiring precise thermal management. While direct

comparative studies are limited, an analysis of their individual thermophysical properties and

data from studies involving similar fluids provides valuable insights into their respective heat

transfer efficiencies.

Hydrofluorocarbon-236fa (HFC-236fa) has demonstrated superior heat transfer performance in

comparison to older chlorofluorocarbons (CFCs) and some other hydrofluorocarbons (HFCs).

For instance, in shell-side condensation and pool boiling experiments, HFC-236fa has shown a

significant enhancement in heat transfer coefficients compared to CFC-114.[1] This suggests

that HFC-236fa can be a more efficient heat transfer fluid in certain applications.

Perfluorocarbons (PFCs), such as FC-72, are known for their excellent dielectric properties,

chemical inertness, and thermal stability, making them suitable for applications like electronics

cooling. However, their heat transfer characteristics, particularly in boiling, can differ

significantly from HFCs. The efficiency of heat transfer in these fluids is intrinsically linked to

their thermophysical properties, including thermal conductivity, viscosity, and latent heat of

vaporization. A comprehensive comparison requires an examination of these properties under

similar operating conditions.
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To provide a clear comparison, the following table summarizes key thermophysical properties

and heat transfer performance indicators for HFC-236fa and a representative perfluorocarbon,

FC-72 (Perfluorohexane). It is important to note that the heat transfer coefficients can vary

significantly with experimental conditions such as heat flux, mass flux, and the geometry of the

heat transfer surface.

Property

HFC-236fa
(1,1,1,3,3,3-
Hexafluoropropane
)

FC-72
(Perfluorohexane,
C6F14)

Units

Boiling Point (at 1

atm)
-1.4 56 °C

Liquid Thermal

Conductivity (at 25°C)
0.057 0.053 W/(m·K)

Liquid Viscosity (at

25°C)
0.225 0.67 mPa·s

Latent Heat of

Vaporization (at

boiling point)

129.6 88.0 kJ/kg

Heat Transfer

Coefficient (Pool

Boiling, representative

value)

Higher than CFC-

114[1]

Varies with surface

and flux
W/(m²·K)

Heat Transfer

Coefficient

(Condensation,

representative value)

Higher than CFC-

114[1]

Varies with surface

and flux
W/(m²·K)

Note: The values presented are approximate and can vary with temperature and pressure. The

heat transfer coefficients are highly dependent on the specific experimental setup.
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A standardized experimental approach is crucial for a direct and unbiased comparison of the

heat transfer efficiency of HFC-236fa and perfluorocarbons. The following outlines a general

methodology for determining and comparing their pool boiling and condensation heat transfer

coefficients.

Pool Boiling Heat Transfer Measurement
Test Section Preparation: A test surface, typically a flat plate or a tube made of a high

thermal conductivity material like copper, is polished and cleaned to ensure repeatable

surface conditions.

Test Fluid Degassing: The test fluid (either HFC-236fa or the perfluorocarbon) is degassed to

remove any dissolved non-condensable gases, which can significantly affect boiling

incipience and heat transfer.

Heating and Data Acquisition: The test surface is heated from below with a known heat flux.

The surface temperature and the bulk fluid temperature are measured using calibrated

thermocouples or resistance temperature detectors (RTDs).

Heat Transfer Coefficient Calculation: The pool boiling heat transfer coefficient (h) is

calculated using the formula: h = q / (T_surface - T_saturation) where q is the applied heat

flux, T_surface is the surface temperature, and T_saturation is the saturation temperature of

the fluid at the system pressure.

Varying Heat Flux: The experiment is repeated for a range of heat fluxes to generate a

boiling curve for each fluid.

Condensation Heat Transfer Measurement
Test Section Setup: A condenser tube, typically made of copper, is placed within a vapor

chamber. The outer surface of the tube is exposed to the saturated vapor of the test fluid.

Coolant Flow: A coolant with a known inlet temperature and flow rate is passed through the

inside of the condenser tube.

Temperature and Flow Measurement: The inlet and outlet temperatures of the coolant are

measured, as well as the vapor temperature of the test fluid. The flow rate of the coolant is

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


also precisely measured.

Heat Transfer Rate Calculation: The rate of heat transfer (Q) from the condensing vapor to

the coolant is calculated from the coolant's temperature rise and flow rate.

Condensation Heat Transfer Coefficient Calculation: The condensation heat transfer

coefficient (h) is calculated using the formula: h = Q / (A * (T_saturation - T_surface_outer))

where A is the outer surface area of the condenser tube, T_saturation is the saturation

temperature of the vapor, and T_surface_outer is the outer surface temperature of the tube

(which can be calculated based on the coolant-side heat transfer and the thermal resistance

of the tube wall).

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the comparative experimental

analysis of heat transfer efficiency.
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Caption: Generalized workflow for comparative analysis of heat transfer fluids.
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In conclusion, while a definitive, direct comparative study between HFC-236fa and

perfluorocarbons is not readily available in the public domain, an analysis of their individual

properties and performance relative to other fluids indicates that HFC-236fa likely offers higher

heat transfer coefficients in many common boiling and condensation scenarios. However, the

superior dielectric strength and inertness of perfluorocarbons may make them the preferred

choice in specialized applications despite potentially lower heat transfer efficiency. The

selection of the optimal fluid will ultimately depend on the specific requirements of the

application, including operating temperatures, material compatibility, and safety considerations.

Further direct experimental comparisons under identical conditions are warranted to provide a

more definitive conclusion.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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